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Compound of Interest

Compound Name: Gold fluoride

Cat. No.: B1233690

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with gold(V)
fluoride (AuFs).

Frequently Asked Questions (FAQSs)

Q1: What is gold(V) fluoride and what are its basic properties?

Gold(V) fluoride, with the chemical formula AuzF1o, is a fluoride compound that features gold in
its highest known oxidation state.[1][2] It is a red, unstable solid.[2] In the solid state, it has a
dimeric structure (AuzF10) with octahedrally coordinated gold atoms.[2][3] In the gas phase, it
exists as a mixture of dimers and trimers.[2][3] It is recognized as the strongest known Lewis
acid and fluoride ion acceptor, even surpassing antimony pentafluoride.[2][4]

Q2: What is the primary decomposition pathway for gold(V) fluoride?

Gold(V) fluoride is thermally unstable and decomposes at 60 °C (140 °F).[2][5][6] The primary
decomposition product is typically gold(lll) fluoride (AuFs).[7][8]

Q3: How does gold(V) fluoride behave in the presence of hydrogen fluoride (HF)?

While gold(V) fluoride dissolves in hydrogen fluoride, these solutions are unstable and will
decompose.[1][2][9] The decomposition in HF yields gold(lll) fluoride (AuFs) and liberates
fluorine gas (F2).[4]

Q4: What are the main safety hazards associated with gold(V) fluoride?

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1233690?utm_src=pdf-interest
https://www.wikiwand.com/en/articles/Gold(V)_fluoride
https://en.wikipedia.org/wiki/Gold(V)_fluoride
https://en.wikipedia.org/wiki/Gold(V)_fluoride
https://en.wikipedia.org/wiki/Gold(V)_fluoride
https://m.youtube.com/watch?v=ZKKKmaHIJPQ
https://en.wikipedia.org/wiki/Gold(V)_fluoride
https://m.youtube.com/watch?v=ZKKKmaHIJPQ
https://en.wikipedia.org/wiki/Gold(V)_fluoride
https://www.researchgate.net/publication/230147644_Gold_Pentafluoride_Structure_and_Fluoride_Ion_Affinity
https://en.wikipedia.org/wiki/Gold(V)_fluoride
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=840
https://www.wikidata.org/wiki/Q3239166
https://www.researchgate.net/publication/277705826_The_Chemistry_of_Gold_Fluoride_Complexes
https://pubs.rsc.org/en/content/articlelanding/1976/dt/dt9760000351
https://www.wikiwand.com/en/articles/Gold(V)_fluoride
https://en.wikipedia.org/wiki/Gold(V)_fluoride
https://m.molbase.com/moldata/2503512.html
https://www.researchgate.net/publication/230147644_Gold_Pentafluoride_Structure_and_Fluoride_Ion_Affinity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Gold(V) fluoride is a corrosive and toxic compound.[2] Due to its high reactivity and the
liberation of toxic fluorine gas upon decomposition, it must be handled with extreme caution in
a well-ventilated fume hood, using appropriate personal protective equipment (PPE).

Quantitative Data Summary

The following table summarizes key quantitative data for gold(V) fluoride.

Property Value Citations
Chemical Formula AuzF10 (dimer in solid state) [1][2]
Molar Mass 291.959 g/mol [2]
Appearance Red solid [2]
Decomposition Temperature 60 °C (333 K) [2][5][6]
Sublimation Point 80 °C (353 K) [5]

Standard Enthalpy of

_ -473.4 kJ/mol [51[6]
Formation (AfH©)

- 82% Dimer (AuzF10), 18%
Gas Phase Composition ) [2][3]
Trimer

Troubleshooting Guide

Issue 1: Premature decomposition of AuFs sample at room temperature.

e Possible Cause: Contamination with moisture or impurities. Gold(V) fluoride is extremely
reactive and hygroscopic. Reaction with water can lead to rapid decompaosition.

e Solution: Ensure all handling and storage are performed under a strictly inert and anhydrous
atmosphere (e.g., a dry nitrogen or argon glovebox). Use thoroughly dried glassware and
solvents.

Issue 2: The appearance of unexpected byproducts in the decomposition reaction.
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Possible Cause: If synthesizing AuFs from a precursor like dioxygenyl hexafluoroaurate
(O2AuFs), incomplete decomposition or side reactions can occur. For instance, some O2AuFs
may reform on the surface during thermal decomposition.[7][8]

Solution: Optimize the decomposition temperature and vacuum conditions as specified in the
experimental protocol. A second sublimation can be performed to separate purer AuFs from
the less volatile AuFs residue.[7][8]

Issue 3: Inconsistent results during characterization (e.g., Raman spectroscopy).

Possible Cause: The sample may be a mixture of AuFs, AuFs, and the precursor material
(e.g., O2AuFs). Each of these species has a distinguishable Raman and mass spectrum.[7]
[8] Additionally, AuFs prepared by double sublimation is often amorphous, which can affect
crystallographic analysis.[7][8]

Solution: Use multiple characterization techniques (Mass Spectrometry, Raman
Spectroscopy) to identify the components of your sample. Refer to literature for the distinct
spectra of AuFs, AuFs, and potential precursors. Purify the AuFs via sublimation to remove
impurities.[7]

Experimental Protocols

Protocol: Synthesis of Gold(V) Fluoride via Thermal Decomposition of Dioxygenyl

Hexafluoroaurate (O2AuFe)

This protocol is based on established methods for preparing AuFs.[1][7][8]

Objective: To synthesize AuFs by thermally decomposing Oz2AuFe in a vacuum.

Materials:

Dioxygenyl hexafluoroaurate (O2AuFes)
High-vacuum line
Quartz or suitable inert material reaction vessel

Heating mantle with temperature controller
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e Cold trap (e.g., liquid nitrogen)

Methodology:

o Place the precursor, O2AuFs, into the reaction vessel under an inert atmosphere.
» Attach the vessel to a high-vacuum line and evacuate the system.

e Slowly heat the O2AuFs sample to 180 °C.[1] The salt will decompose, releasing AuFs,
oxygen (0Oz), and fluorine (F2).

o Reaction: 2 O2AuFs(s) — AuzF10(S) + 2 O2(g) + F2(g)[1]

o The more volatile AuFs will sublime and can be collected on a cold finger or in a cooler part
of the apparatus. The less volatile AuFs will remain as a residue.[7]

» To obtain higher purity AuFs, a second sublimation can be performed, leaving behind the
AuFs decomposition product.[7][8]

¢ Once the reaction is complete, cool the apparatus to room temperature before carefully
bringing the system back to atmospheric pressure with an inert gas.

» Handle the collected red AuFs solid under strictly anhydrous and inert conditions.

Visualizations
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Caption: Decomposition pathways of Gold(V) Fluoride.
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Caption: Experimental workflow for AuFs synthesis.
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Caption: Troubleshooting logic for experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.researchgate.net/publication/230147644_Gold_Pentafluoride_Structure_and_Fluoride_Ion_Affinity
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=840
https://www.wikidata.org/wiki/Q3239166
https://www.researchgate.net/publication/277705826_The_Chemistry_of_Gold_Fluoride_Complexes
https://pubs.rsc.org/en/content/articlelanding/1976/dt/dt9760000351
https://pubs.rsc.org/en/content/articlelanding/1976/dt/dt9760000351
https://m.molbase.com/moldata/2503512.html
https://www.benchchem.com/product/b1233690#decomposition-pathways-of-gold-v-fluoride
https://www.benchchem.com/product/b1233690#decomposition-pathways-of-gold-v-fluoride
https://www.benchchem.com/product/b1233690#decomposition-pathways-of-gold-v-fluoride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233690?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

